Cas no 27955-53-9 (2-phenylimidazo[1,2-a]pyrazin-3-amine)

• Product Name: 2-phenylimidazo[1,2-a]pyrazin-3-amine
• CAS No: 27955-53-9
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• MDL: MFCD14281626
• CID: 1433226
• PubChem ID: 44122302
• Update Time: 2025-04-20

2-phenylimidazo[1,2-a]pyrazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-phenylimidazo[1,2-a]pyrazin-3-amine
• 2-phenyl-imidazo[1,2-a]pyrazin-3-ylamine
• 2-Phenyl-hypoxanthin
• NSC210308
• SureCN7688477
• SureCN7688479
• SureCN7688478
• AC1MZNAC
• 3-Amino-2-phenylimidazo&lt
• 1.2-a&gt
• pyrazin
• 2-phenyl-1,7-dihydro-purin-6-one
• 2-phenyl-imidazo[1,2-a]pyrazin-3-ylamine; 2-Phenyl-hypoxanthin; NSC210308; SureCN7688477; SureCN7688479; SureCN7688478; AC1MZNAC; 3-Amino-2-phenylimidazo< 1.2-a> pyrazin; 2-phenyl-1,7-dihydro-purin-6-one;
• EN300-199301
• SCHEMBL12781598
• AKOS004911910
• 27955-53-9
• DTXSID401285493
• CBA95553

• MDL： MFCD14281626
• Inchi： 1S/C12H10N4/c13-12-11(9-4-2-1-3-5-9)15-10-8-14-6-7-16(10)12/h1-8H,13H2
• InChI Key： CVEAUYZTYNHIES-UHFFFAOYSA-N
• SMILES： N12C=CN=CC1=NC(C1C=CC=CC=1)=C2N

Computed Properties

• Exact Mass: 210.0907
• Monoisotopic Mass: 210.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles